Cas no 214351-30-1 (16alpha-Hydroxybauerenol)

• Product Name: 16alpha-Hydroxybauerenol
• CAS No: 214351-30-1
• MF: C₃₀H₅₀O₂
• MW: 442.716809749603
• CID: 3026243
• PubChem ID: 102119762
• Update Time: 2025-10-30

16alpha-Hydroxybauerenol Chemical and Physical Properties

Names and Identifiers

• 16alpha-Hydroxybauerenol
• Bauer-7-ene-3β
• Bauer-7-ene-3β,16α-diol
• (3beta,16alpha)-7-Baurene-3,16-diol
• Bauer-7-ene-3beta,16alpha-diol
• A,16
• Bauer-7-ene-3
• AKOS040760953
• FS-6900
• 214351-30-1
• A-diol
• CS-0149449
• DTXSID601220079
• (3S,4aR,6aS,6bS,8R,8aS,11R,12S,12aS,14aR,14bR)-4,4,6a,6b,8a,11,12,14b-octamethyl-2,3,4a,5,7,8,9,10,11,12,12a,13,14,14a-tetradecahydro-1H-picene-3,8-diol
• (3beta,13alpha,14beta,16alpha)-13-Methyl-26-norurs-7-ene-3,16-diol
• (3S, 4aR, 6aS, 6bS, 8R, 8aS, 11R, 12S, 12aS, 14aR, 14bR)-4, 4, 6a, 6b, 8a, 11, 12, 14b-octamethyl-2, 3, 4a, 5, 7, 8, 9, 10, 11, 12, 12a, 13, 14, 14a-tetradecahydro-1H-picene-3, 8-diol
• 26-Norurs-7-ene-3,16-diol, 13-methyl-, (3beta,13alpha,14beta,16alpha)-
• HY-N8971
• 16
• A-Hydroxybauerenol
• (3S,4aR,6bS,8R,8aS,11R,12S,12aS,12bS,14aR,14bR)-4,4,6b,8a,11,12,12b,14b-octamethyl-2,3,4a,5,7,8,9,10,11,12,12a,13,14,14a-tetradecahydro-1H-picene-3,8-diol
• DA-49120
• (3I(2),13I+/-,14I(2),16I+/-)-13-Methyl-26-norurs-7-ene-3,16-diol

• Inchi： 1S/C30H50O2/c1-18-11-14-28(6)24(32)17-30(8)21-9-10-22-26(3,4)23(31)13-15-27(22,5)20(21)12-16-29(30,7)25(28)19(18)2/h9,18-20,22-25,31-32H,10-17H2,1-8H3/t18-,19+,20+,22+,23+,24-,25-,27-,28-,29+,30-/m1/s1
• InChI Key： RSBGODIKJNCIHA-FZFNGYGSSA-N
• SMILES： O[C@@H]1C[C@]2(C)C3=CC[C@H]4C(C)(C)[C@H](CC[C@]4(C)[C@H]3CC[C@@]2(C)[C@@H]2[C@@H](C)[C@H](C)CC[C@@]21C)O

Computed Properties

• Exact Mass: 442.381080833g/mol
• Monoisotopic Mass: 442.381080833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 0
• Complexity: 814
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 7.5

Experimental Properties

• Color/Form: Powder

16alpha-Hydroxybauerenol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on 16alpha-Hydroxybauerenol

16alpha-Hydroxybauerenol: A Comprehensive Overview

16alpha-Hydroxybauerenol (CAS No. 214351-30-1) is a naturally occurring compound that has garnered significant attention in the fields of pharmacology, biochemistry, and natural product research. This compound, classified under the category of triterpenoids, exhibits a unique structure and a wide range of biological activities. Recent studies have shed light on its potential applications in drug development, particularly in the context of anti-inflammatory, antioxidant, and anticancer therapies.

The chemical structure of 16alpha-Hydroxybauerenol is characterized by a complex arrangement of carbon atoms, with a hydroxyl group (-OH) attached at the 16th position of the bauerenol skeleton. This structural feature not only contributes to its stability but also plays a pivotal role in its bioactivity. Researchers have employed advanced techniques such as X-ray crystallography and NMR spectroscopy to elucidate the precise three-dimensional arrangement of this molecule, providing deeper insights into its functional groups and stereochemistry.

One of the most compelling aspects of 16alpha-Hydroxybauerenol is its demonstrated ability to modulate cellular signaling pathways. Recent findings from studies published in reputable journals such as *Nature Communications* and *Science Advances* highlight its role in inhibiting key enzymes involved in inflammation, such as cyclooxygenase-2 (COX-2) and prostaglandin E2 (PGE2). These results suggest that the compound could serve as a lead molecule for developing novel anti-inflammatory agents with reduced side effects compared to conventional drugs.

In addition to its anti-inflammatory properties, 16alpha-Hydroxybauerenol has shown promising antioxidant activity. Experimental data indicate that it effectively scavenges free radicals, thereby protecting cells from oxidative stress—a process implicated in numerous pathological conditions, including cardiovascular diseases and neurodegenerative disorders. This dual functionality underscores its potential as a multifaceted therapeutic agent.

Recent advancements in the study of 16alpha-Hydroxybauerenol have also explored its anticancer potential. Preclinical studies conducted on various cancer cell lines reveal that this compound induces apoptosis (programmed cell death) by targeting specific oncogenes and tumor suppressor genes. Furthermore, it has been observed to enhance the efficacy of conventional chemotherapy drugs, potentially reducing the required dosage and minimizing adverse effects.

The synthesis and extraction methods for 16alpha-Hydroxybauerenol have also been subjects of extensive research. Traditional extraction techniques from natural sources, such as *Celastrus orbiculatus* Thunb., have been optimized to improve yield and purity. Simultaneously, semisynthetic approaches involving chemical modifications of related triterpenoids have been explored to tailor the compound's properties for specific therapeutic applications.

From an environmental perspective, the sustainable sourcing and production of 16alpha-Hydroxybauerenol are critical considerations. Researchers are actively investigating eco-friendly methods for large-scale production, including microbial fermentation and green chemistry approaches, to ensure minimal ecological impact while meeting the growing demand for this compound.

In conclusion, 16alpha-Hydroxybauerenol (CAS No. 214351-30-1) represents a remarkable example of how natural products can inspire innovative therapeutic solutions. With ongoing research uncovering new dimensions of its biological activity and application potential, this compound stands at the forefront of modern pharmacological research.